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Compound of Interest

Compound Name: 1-Bromo-3,3-dimethyl-butan-2-ol

Cat. No.: B039165

An In-Depth Technical Guide to 1-Bromo-3,3-dimethylbutan-2-ol

This technical guide provides a comprehensive overview of the chemical compound 1-bromo-
3,3-dimethylbutan-2-ol, including its nomenclature, chemical properties, and a detailed protocol
for its synthesis. This document is intended for researchers, scientists, and professionals in the
field of drug development and organic chemistry.

Compound Identification and Properties

The IUPAC name for the compound is 1-bromo-3,3-dimethylbutan-2-ol.[1] It is a secondary
alcohol containing a bromine atom and a bulky tert-butyl group.

Synonyms:

e 1-Bromo-3,3-dimethyl-2-butanol[1]
e 2-Butanol, 1-bromo-3,3-dimethyl-[1]
Chemical and Physical Data:

The following table summarizes the key quantitative data for 1-bromo-3,3-dimethylbutan-2-ol.
Many of the physical properties are computationally derived due to a lack of experimentally
determined values in published literature.
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Property Value Source
CAS Number 1438-13-7, 117658-14-7 [1]
Molecular Formula CeH13Bro [1]
Molecular Weight 181.07 g/mol [1]
Physical Description Colorless to pale yellow liquid [2]

o Soluble in organic solvents,
Solubility o S [2]
limited solubility in water

Data not available in cited

Boiling Point
sources
] ] Data not available in cited
Melting Point
sources
. Data not available in cited
Density

sources

Safety and Hazards: This compound is classified as a hazardous substance. It is known to
cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation
(H335).[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat, should be worn when handling this chemical. All work should be conducted in a
well-ventilated fume hood.

Synthesis of 1-Bromo-3,3-dimethylbutan-2-ol

The primary method for the synthesis of 1-bromo-3,3-dimethylbutan-2-ol is through the
halohydrin formation reaction. This involves the electrophilic addition of bromine and a hydroxyl
group across a carbon-carbon double bond.

Reaction Scheme:

The synthesis starts from the alkene 3,3-dimethyl-1-butene. This is reacted with N-
bromosuccinimide (NBS) in the presence of water, typically with a co-solvent like dimethyl
sulfoxide (DMSO) to facilitate solubility.[3][4]
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3,3-Dimethyl-1-butene + H0 / DMSO 1-Bromo-3,3-dimethylbutan-2-ol

Click to download full resolution via product page
Caption: Synthesis of 1-bromo-3,3-dimethylbutan-2-ol from 3,3-dimethyl-1-butene.
Experimental Protocol (Representative):

While a specific, peer-reviewed protocol for this exact molecule is not readily available, the
following is a representative experimental procedure based on the well-established mechanism
of bromohydrin formation from alkenes using NBS.[3][4][5]

Materials:

e 3,3-dimethyl-1-butene

e N-bromosuccinimide (NBS), recrystallized

o Dimethyl sulfoxide (DMSO)

e Deionized water

o Diethyl ether (or other suitable extraction solvent)
e Saturated aqueous sodium bicarbonate solution
e Saturated agueous sodium thiosulfate solution
e Anhydrous magnesium sulfate

e Round-bottom flask

e Magnetic stirrer

e Separatory funnel

 Rotary evaporator
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Procedure:

 In a round-bottom flask equipped with a magnetic stirrer, dissolve 3,3-dimethyl-1-butene in a
1:1 mixture of DMSO and water.

e Cool the reaction mixture in an ice bath to 0°C.

e Slowly add N-bromosuccinimide (NBS) to the stirred solution in small portions. It is crucial to
use freshly recrystallized NBS to minimize side reactions.[3]

» Monitor the reaction progress using thin-layer chromatography (TLC).

e Once the starting material is consumed, quench the reaction by adding a saturated aqueous
solution of sodium thiosulfate to consume any remaining bromine.

o Transfer the reaction mixture to a separatory funnel and extract the product with diethyl ether
(3x volume of the aqueous layer).

o Combine the organic extracts and wash with a saturated aqueous solution of sodium
bicarbonate, followed by brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator.

e The crude product can be further purified by flash column chromatography or distillation
under reduced pressure to yield pure 1-bromo-3,3-dimethylbutan-2-ol.

Reaction Mechanism

The synthesis proceeds via a three-step mechanism involving a cyclic bromonium ion
intermediate.

Mechanism Workflow:
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Caption: Mechanism of bromohydrin formation.

Detailed Explanation:
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e Formation of the Bromonium lon: The pi electrons of the double bond in 3,3-dimethyl-1-
butene attack a bromine molecule (slowly generated from NBS in the agueous solution).[3]
This forms a three-membered ring intermediate called a bromonium ion, with the positive
charge delocalized on the bromine atom.

e Nucleophilic Attack: A water molecule, acting as a nucleophile, attacks one of the carbons of
the bromonium ion. Due to Markovnikov's rule, the water attacks the more substituted carbon
atom, which can better stabilize a partial positive charge. This attack occurs from the side
opposite to the bromonium ion, resulting in an anti-addition.[5]

o Deprotonation: The resulting oxonium ion is deprotonated by another water molecule to yield
the neutral halohydrin product, 1-bromo-3,3-dimethylbutan-2-ol.

This guide provides a foundational understanding of 1-bromo-3,3-dimethylbutan-2-ol for
scientific and research applications. Further experimental work is required to determine its
precise physical properties and to optimize the synthesis protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Bromo-3,3-dimethyl-2-butanol | C6H13BrO | CID 9920537 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. cymitquimica.com [cymitquimica.com]

o 3. chem.libretexts.org [chem.libretexts.org]

e 4. chem.libretexts.org [chem.libretexts.org]

¢ 5. masterorganicchemistry.com [masterorganicchemistry.com]

¢ To cite this document: BenchChem. ["1-Bromo-3,3-dimethyl-butan-2-ol IUPAC name"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039165#1-bromo-3-3-dimethyl-butan-2-ol-iupac-
name]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://chem.libretexts.org/Courses/can/CHEM_231%3A_Organic_Chemistry_I_Textbook/08%3A_Alkenes-_Reactions_and_Synthesis/8.03%3A_Halohydrins_from_Alkenes_-_Addition_of_HO-X
https://www.masterorganicchemistry.com/2011/06/10/reagent-friday-nbs-n-bromo-succinimide/
https://www.benchchem.com/product/b039165?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-3_3-dimethyl-2-butanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-3_3-dimethyl-2-butanol
https://cymitquimica.com/cas/1438-13-7/
https://chem.libretexts.org/Courses/can/CHEM_231%3A_Organic_Chemistry_I_Textbook/08%3A_Alkenes-_Reactions_and_Synthesis/8.03%3A_Halohydrins_from_Alkenes_-_Addition_of_HO-X
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/08%3A_Alkenes_-_Reactions_and_Synthesis/8.03%3A_Halohydrins_from_Alkenes_-_Addition_of_HO-X
https://www.masterorganicchemistry.com/2011/06/10/reagent-friday-nbs-n-bromo-succinimide/
https://www.benchchem.com/product/b039165#1-bromo-3-3-dimethyl-butan-2-ol-iupac-name
https://www.benchchem.com/product/b039165#1-bromo-3-3-dimethyl-butan-2-ol-iupac-name
https://www.benchchem.com/product/b039165#1-bromo-3-3-dimethyl-butan-2-ol-iupac-name
https://www.benchchem.com/product/b039165#1-bromo-3-3-dimethyl-butan-2-ol-iupac-name
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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